Cas no 1334885-29-8 ((2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 1334885-29-8
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6329474
• PubChem ID: 165782452
• Update Time: 2025-10-30

(2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol
• 1334885-29-8
• EN300-1789672

• Inchi： 1S/C9H12N2O4/c1-15-6-2-3-9(11(13)14)7(4-6)8(10)5-12/h2-4,8,12H,5,10H2,1H3/t8-/m1/s1
• InChI Key： CAZWRMOXBGBNFN-MRVPVSSYSA-N
• SMILES： OC[C@H](C1C=C(C=CC=1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol

Compound Introduction: (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol (CAS No. 1334885-29-8)

(2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol is a meticulously synthesized organic compound characterized by its complex stereochemical configuration and functional group arrangement. This compound, identified by the CAS number 1334885-29-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The molecule's unique structural features, including the presence of an amino group and a nitro-substituted aromatic ring, make it a promising candidate for further investigation in medicinal chemistry.

The stereochemistry of (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol is particularly noteworthy, as the (S)-configuration at the chiral center can significantly influence the compound's biological activity. This aspect is critical in pharmaceutical research, where enantiomeric purity often determines the efficacy and safety of a drug candidate. The synthesis of this compound requires precise control over reaction conditions to ensure high enantiomeric excess, which is essential for its intended applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitroaromatic compounds due to their diverse biological activities. The nitro group in (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol can serve as a pharmacophore, contributing to various pharmacological effects. For instance, nitroaromatics have been studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The methoxy substituent on the aromatic ring further modulates the electronic properties of the molecule, potentially enhancing its interactions with biological targets.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel drug entities. The presence of both amino and nitro groups in (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol offers multiple opportunities for chemical modification, allowing researchers to fine-tune its biological profile. For example, derivatization of the amino group could lead to the formation of amides or ureas, which are common motifs in bioactive molecules. Similarly, reduction or functionalization of the nitro group might reveal new pharmacological properties.

The synthesis of chiral compounds like (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol also involves advanced synthetic methodologies such as asymmetric catalysis and chiral resolution techniques. These approaches are crucial for achieving high enantiomeric purity, which is often required for therapeutic applications. Recent advancements in catalytic systems have enabled more efficient and scalable synthesis of chiral intermediates, making it feasible to produce complex molecules like this one on a larger scale.

The potential applications of (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel agrochemicals and specialty chemicals. Additionally, the compound's ability to interact with biological targets suggests its utility in biochemical research and drug screening assays. The growing demand for high-quality intermediates in these fields underscores the importance of compounds like this one.

In conclusion, (2S)-2-amino-2-(5-methoxy-2-nitrophenyl)ethan-1-ol (CAS No. 1334885-29-8) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its complex stereochemistry and functional group arrangement offer numerous opportunities for further exploration in drug discovery and development. As research continues to uncover new applications for nitroaromatic compounds, this molecule is poised to play a crucial role in future therapeutic innovations.